Cas no 899916-88-2 (3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione)

• Product Name: 3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione
• CAS No: 899916-88-2
• MF: C₂₃H₂₃BrN₂O₄S
• MW: 503.408724069595
• CID: 6432725
• PubChem ID: 22428994
• Update Time: 2025-07-02

3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione
• 3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione
• 899916-88-2
• (3-(4-bromophenyl)-2-thioxo-1,4-diazaspiro[4.4]non-3-en-1-yl)(3,4,5-trimethoxyphenyl)methanone
• [2-(4-bromophenyl)-3-sulfanylidene-1,4-diazaspiro[4.4]non-1-en-4-yl]-(3,4,5-trimethoxyphenyl)methanone
• F3168-0923
• AKOS001793510

• Inchi： 1S/C23H23BrN2O4S/c1-28-17-12-15(13-18(29-2)20(17)30-3)21(27)26-22(31)19(14-6-8-16(24)9-7-14)25-23(26)10-4-5-11-23/h6-9,12-13H,4-5,10-11H2,1-3H3
• InChI Key： UMPHHWOPPYGJJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(N(C(C2C=C(C(=C(C=2)OC)OC)OC)=O)C2(CCCC2)N=1)=S

Computed Properties

• Exact Mass: 502.05619g/mol
• Monoisotopic Mass: 502.05619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 92.4Ų

Additional information on 3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro4.4non-3-ene-2-thione

Comprehensive Analysis of 3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione (CAS No. 899916-88-2)

The compound 3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione (CAS No. 899916-88-2) is a structurally unique spirocyclic molecule that has garnered significant interest in pharmaceutical and organic chemistry research. Its complex architecture, featuring a diazaspiro[4.4]nonene core and thione functionality, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or allosteric modulator, given its resemblance to bioactive scaffolds.

In recent years, the demand for spirocyclic compounds like 3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione has surged due to their 3D structural diversity and enhanced binding affinity in drug-target interactions. This aligns with the growing trend in fragment-based drug design (FBDD), where such molecules are prized for their ability to occupy unique pharmacophore spaces. The compound’s bromophenyl and trimethoxybenzoyl moieties further contribute to its lipophilicity and cell permeability, critical factors in central nervous system (CNS) drug development.

Synthetic approaches to CAS No. 899916-88-2 often involve multicomponent reactions or catalytic cyclization strategies, reflecting advancements in green chemistry and atom economy. A notable challenge is optimizing the stereoselectivity of the spirocenter, a topic frequently searched in academic databases. Recent publications highlight the use of transition-metal catalysts or organocatalysts to improve yields, addressing common queries like "How to synthesize spirocyclic thiones efficiently?" or "What solvents stabilize diazaspiro intermediates?".

The thione group in this compound is a versatile handle for post-synthetic modifications, enabling derivatization into thioethers or heterocyclic fused systems. This flexibility resonates with the click chemistry trend, where researchers seek modular building blocks for high-throughput screening. Additionally, the trimethoxybenzoyl fragment’s resemblance to natural product motifs has sparked interest in bioisosteric replacements—a hot topic in medicinal chemistry forums.

From an analytical chemistry perspective, 3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione poses intriguing challenges in spectroscopic characterization. Its NMR spectra often require advanced techniques like 2D-COSY or HSQC to resolve overlapping signals, a subject frequently discussed in spectroscopy communities. Mass spectrometry (HRMS) is essential for confirming its molecular ion peak, especially given the isotopic pattern from the bromine atom.

In material science, this compound’s rigid spiro scaffold has potential applications in organic electronics or as a ligand for metal-organic frameworks (MOFs). Its electron-rich aromatic systems could facilitate charge transport, aligning with searches for "small-molecule semiconductors" or "non-polymeric OLED materials." Computational studies (DFT calculations) on its HOMO-LUMO gap are increasingly cited, reflecting the intersection of theoretical chemistry and applied research.

As regulatory agencies emphasize sustainable chemistry, the environmental profile of CAS No. 899916-88-2 is under scrutiny. Researchers are exploring biodegradable analogs or catalytic recycling of its synthetic precursors—addressing queries like "Are spirocyclic compounds environmentally persistent?" This aligns with the broader green pharmaceutical movement, where E-factor reduction and solvent selection dominate discussions.

In conclusion, 3-(4-bromophenyl)-1-(3,4,5-trimethoxybenzoyl)-1,4-diazaspiro[4.4]non-3-ene-2-thione exemplifies the innovation driving modern small-molecule research. Its multifaceted applications—from drug discovery to advanced materials—ensure its relevance in answering today’s scientific challenges while inspiring future breakthroughs.